Cas no 36451-14-6 (Neotheaflavin)

• Product Name: Neotheaflavin
• CAS No: 36451-14-6
• MF: C₂₉H₂₄O₁₂
• MW: 564.494
• CID: 2083064
• PubChem ID: 135911695
• Update Time: 2025-07-14

Neotheaflavin Chemical and Physical Properties

Names and Identifiers

• Isotheaflavin
• neotheaflavin
• IPMYMEWFZKHGAX-WCQFOESSSA-N
• CS-0135162
• G17523
• SCHEMBL14847403
• 3,4,6-Trihydroxy-8-((2R,3R)-3,5,7-trihydroxychroman-2-yl)-1-((2R,3S)-3,5,7-trihydroxychroman-2-yl)-5H-benzo[7]annulen-5-one
• MS-30227
• SR-05000002751
• SR-05000002751-1
• 36451-14-6
• AKOS040758090
• CCG-214338
• CID 44610426
• 3,4,5-Trihydroxy-8-[(2R,3R)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl]-1-[(2R,3S)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl]benzo[7]annulen-6-one
• HY-N7668
• Neotheaflavin

• Inchi： 1S/C29H24O12/c30-11-3-17(32)15-8-21(36)28(40-23(15)5-11)10-1-13-14(7-20(35)27(39)25(13)26(38)19(34)2-10)29-22(37)9-16-18(33)4-12(31)6-24(16)41-29/h1-7,21-22,28-33,35-37,39H,8-9H2,(H,34,38)/t21-,22+,28-,29-/m1/s1
• InChI Key： IPMYMEWFZKHGAX-WCQFOESSSA-N
• SMILES： C12C(=O)C(O)=CC([C@@H]3[C@H](O)CC4C(=CC(=CC=4O)O)O3)=CC1=C([C@@H]1[C@@H](O)CC3C(=CC(=CC=3O)O)O1)C=C(O)C=2O

Computed Properties

• Exact Mass: 564.12677620 g/mol
• Monoisotopic Mass: 564.12677620 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 41
• Rotatable Bond Count: 2
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 564.5
• XLogP3: 2.4
• Topological Polar Surface Area: 218Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols
• Polyphenols

Additional information on Neotheaflavin

Neotheaflavin: A Comprehensive Overview

Neotheaflavin (CAS No. 36451-14-6) is a naturally occurring compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, classified under the category of theaflavins, is primarily found in certain types of tea and exhibits a wide range of biological activities. In this article, we will delve into the structural characteristics, biological functions, and latest research findings related to Neotheaflavin, providing a comprehensive understanding of its significance in modern science and industry.

The chemical structure of Neotheaflavin is characterized by a complex arrangement of aromatic rings and hydroxyl groups, which contribute to its antioxidant and anti-inflammatory properties. Recent studies have highlighted its ability to scavenge free radicals, making it a promising candidate for use in skincare products and dietary supplements. Additionally, Neotheaflavin has been shown to possess anti-cancer properties, particularly in inhibiting the growth of cancer cells through modulation of specific signaling pathways.

One of the most intriguing aspects of Neotheaflavin is its role in cardiovascular health. Emerging research suggests that this compound may help improve endothelial function and reduce oxidative stress, thereby lowering the risk of cardiovascular diseases. A 2023 study published in the *Journal of Nutritional Biochemistry* demonstrated that Neotheaflavin supplementation significantly reduced LDL cholesterol levels in hyperlipidemic mice, further underscoring its potential as a natural therapeutic agent.

In terms of industrial applications, Neotheaflavin has found utility in the food and beverage industry as a natural colorant and flavor enhancer. Its ability to impart a rich golden hue to beverages makes it an ideal alternative to synthetic colorants, which are often associated with health concerns. Furthermore, the compound's stability under various processing conditions ensures its suitability for large-scale production.

The extraction and purification of Neotheaflavin from tea leaves have been optimized through advanced techniques such as high-performance liquid chromatography (HPLC) and supercritical fluid extraction (SFE). These methods not only enhance the yield but also ensure the preservation of the compound's bioactive properties. Recent advancements in biotechnology have also enabled the production of Neotheaflavin through microbial fermentation, offering a sustainable and cost-effective alternative to traditional extraction methods.

From a regulatory perspective, Neotheaflavin has been approved for use in food and cosmetic products by several international regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA). These approvals are based on extensive toxicological studies that have demonstrated the compound's safety at recommended levels of consumption.

In conclusion, Neotheaflavin (CAS No. 36451-14-6) is a multifaceted compound with applications ranging from healthcare to food technology. Its unique chemical properties, coupled with its proven biological benefits, make it a valuable asset in various industries. As research continues to uncover new insights into its mechanisms of action and potential uses, Neotheaflavin is poised to play an even greater role in advancing human health and well-being.